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Compound of Interest

Compound Name: 1-Ethoxy-4-iodonaphthalene

CAS No.: 104296-74-4

Cat. No.: B599801

Get Quote

CAS Number: 104296-74-4 Formula: C₁₂H₁₁IO Molecular Weight: 298.12 g/mol

Executive Summary
1-Ethoxy-4-iodonaphthalene is a specialized organohalide intermediate used primarily in the

construction of complex polycyclic aromatic systems. Distinguished by the presence of an

electron-donating ethoxy group para to a reactive iodine center, this compound exhibits unique

electronic properties that make it a superior substrate for palladium-catalyzed cross-coupling

reactions (Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig). Its structural rigidity and

electronic bias render it a critical building block in the development of liquid crystals, organic

light-emitting diodes (OLEDs), and pharmaceutical candidates requiring naphthalene scaffolds.

Physicochemical Profile
The following data summarizes the core identification and physical parameters of 1-ethoxy-4-
iodonaphthalene. Researchers should note that while the parent molecule (1-

ethoxynaphthalene) is a liquid at room temperature, the introduction of the heavy iodine atom

typically elevates the melting point, resulting in a low-melting solid or viscous oil depending on

purity and crystalline modification.
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Property Value / Description

CAS Registry Number 104296-74-4

IUPAC Name 1-Ethoxy-4-iodonaphthalene

Molecular Formula C₁₂H₁₁IO

Molecular Weight 298.12 g/mol

Appearance
Pale yellow solid or viscous oil (purity

dependent)

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF, EtOAc;

Insoluble in water

Boiling Point ~330–340 °C (Predicted at 760 mmHg)

Density ~1.6 g/cm³ (Predicted)

Regiochemistry
Substituents are para (1,[1][2]4) positioned;

highly selective activation at C4.

Synthesis Protocols
The synthesis of 1-ethoxy-4-iodonaphthalene is most efficiently achieved through the

regioselective electrophilic aromatic substitution of 1-ethoxynaphthalene. The ethoxy group

acts as a strong ortho/para director. Due to steric hindrance at the ortho (C2) position,

substitution occurs predominantly at the para (C4) position.

Method A: Oxidative Iodination (Recommended)
This method utilizes molecular iodine (

) in the presence of an oxidant (iodic acid or sodium iodate) to generate the active electrophile (

), ensuring high atom economy and minimizing waste.

Precursor: 1-Ethoxynaphthalene (CAS 5328-01-8)[3][4]

Reagents: Iodine (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/dictionary/es/5328-01-8.html
https://acta-arhiv.chem-soc.si/55/55-4-841.pdf
https://www.benchchem.com/product/b599801/docs?utm_src=pdf-body#1-ethoxy-4-iodonaphthalene-technical-guide-synthesis-protocols
https://webbook.nist.gov/cgi/inchi?ID=C5328018&Mask=400
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H12O/c1-2-13-12-9-5-7-10-6-3-4-8-11(10)12/h3-9H%2C2H2%2C1H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


), Sodium Iodate (

), Acetic Acid (

), Sulfuric Acid (

).[5]

Mechanism: Electrophilic Aromatic Substitution (

).

Protocol:

Dissolution: Dissolve 1-ethoxynaphthalene (10 mmol) in glacial acetic acid (20 mL).

Activation: Add iodine (

, 4 mmol) and sodium iodate (

, 2 mmol). Note: The oxidant regenerates

from iodide byproducts, allowing 100% iodine utilization.

Catalysis: Add a catalytic amount of concentrated

(0.5 mL) dropwise.

Reaction: Stir the mixture at ambient temperature (25°C) for 2–4 hours. Monitor via TLC

(Hexane/EtOAc 9:1) for the disappearance of the starting material (

) and appearance of the product (

).

Work-up: Quench with 10% aqueous sodium thiosulfate (

) to remove residual iodine (color change from brown to yellow/clear).

Extraction: Extract with dichloromethane (
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mL). Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Purification: Recrystallize from ethanol or purify via silica gel flash chromatography (Eluent:

Hexanes) to yield 1-ethoxy-4-iodonaphthalene.

Method B: N-Iodosuccinimide (NIS) Iodination
Suitable for small-scale, mild synthesis where acidic conditions must be avoided.

Reagents: N-Iodosuccinimide (NIS), Acetonitrile (MeCN) or DMF.

Protocol: Treat 1-ethoxynaphthalene with 1.1 equivalents of NIS in MeCN at 0°C to RT. Stir

for 12 hours. The succinimide byproduct is water-soluble, simplifying work-up.

Synthesis Workflow Diagram
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Figure 1: Regioselective synthesis pathway via oxidative iodination.

Reactivity & Applications
The iodine atom at the C4 position is a "soft" leaving group, making this compound highly

reactive toward palladium (Pd) oxidative addition. The ethoxy group at C1 exerts a mesomeric

(+M) effect, increasing electron density in the ring, which can facilitate oxidative addition

relative to electron-deficient systems.

Key Transformations
Suzuki-Miyaura Coupling:
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Partner: Aryl boronic acids (

).

Catalyst:

or

.

Base:

or

.

Product: 4-Aryl-1-ethoxynaphthalenes (Biaryl scaffolds for liquid crystals).

Significance: Used to extend conjugation lengths in optoelectronic materials.

Sonogashira Coupling:

Partner: Terminal alkynes (

).

Catalyst:

,

(co-catalyst).

Base:

or Diisopropylamine.

Product: 1-Ethoxy-4-alkynylnaphthalenes.

Significance: Precursors for naphthalene-based conducting polymers.

Lithium-Halogen Exchange:
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Reagent:

-Butyllithium (

-BuLi) at -78°C.

Intermediate: 1-Ethoxy-4-lithionaphthalene.

Electrophiles: Can trap with aldehydes, ketones, or

to form alcohols or carboxylic acids.

Reactivity Map
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Figure 2: Divergent synthesis applications of 1-ethoxy-4-iodonaphthalene.

Safety & Handling (SDS Summary)
While specific toxicological data for this derivative is limited, it should be handled with the

standard precautions applicable to alkyl-aryl ethers and aryl iodides.

Hazards: Irritant to eyes, skin, and respiratory system. Potential skin sensitizer.

Storage: Light-sensitive (typical for aryl iodides). Store in amber vials under inert atmosphere

(
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or Ar) at 2–8°C to prevent iodine liberation (discoloration).

Disposal: Halogenated organic waste streams. Do not dispose of in general aqueous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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